2-(2,4-dichlorobenzyl)-6-(2-methoxyphenyl)-3(2H)-pyridazinone

• IUPAC Name: 2-[(2,4-dichlorophenyl)methyl]-6-(2-methoxyphenyl)pyridazin-3-one
• InChI: InChI=1S/C18H14Cl2N2O2/c1-24-17-5-3-2-4-14(17)16-8-9-18(23)22(21-16)11-12-6-7-13(19)10-15(12)20/h2-10H,11H2,1H3
• InChI Key: LCWLMFLGJSWVKG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=NN(C(=O)C=C2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H14Cl2N2O2
• Molecular Weight: 361.2 g/mol

Description

2-(2,4-dichlorobenzyl)-6-(2-methoxyphenyl)-3(2H)-pyridazinone is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as DMMP, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of DMMP is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins. DMMP has been shown to inhibit the growth of bacteria and fungi by disrupting their cell membranes and interfering with their metabolic processes.
Biochemical and Physiological Effects:
DMMP has been shown to have both biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the transmission of nerve impulses. Additionally, DMMP has been shown to have an effect on the cardiovascular system, causing a decrease in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

DMMP has several advantages for use in lab experiments, including its stability and ease of synthesis. However, it also has limitations, such as its toxicity and potential for environmental harm.

Future Directions

There are several future directions for research on DMMP, including its potential use in the development of new drugs, its use in agriculture, and its potential for environmental remediation. Additionally, further studies are needed to fully understand the mechanism of action of DMMP and its effects on the human body.
In conclusion, 2-(2,4-dichlorobenzyl)-6-(2-methoxyphenyl)-3(2H)-pyridazinone has potential applications in various fields, including medicine, agriculture, and environmental science. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research is needed to fully understand the potential of DMMP and its applications in various fields.

Synthesis Methods

DMMP has been synthesized using various methods, including the reaction of 2,4-dichlorobenzyl chloride with 2-methoxyphenyl hydrazine, followed by cyclization. Another method involves the reaction of 2-(2,4-dichlorophenyl)acetonitrile with 2-methoxyphenyl hydrazine, followed by cyclization. These methods have been used to produce DMMP in high yields.

Scientific Research Applications

DMMP has been studied extensively for its potential applications in various fields, including medicine, agriculture, and environmental science. It has been found to possess antimicrobial, antifungal, and antiviral properties, making it a potential candidate for the development of new drugs. Additionally, DMMP has been shown to have herbicidal and insecticidal properties, making it useful in agriculture. Furthermore, DMMP has been studied for its potential use in environmental remediation.